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Compound of Interest

Compound Name: CH 275

Cat. No.: B561565

Disclaimer: The designation "CH 275" is ambiguous. Based on the target audience of
researchers, scientists, and drug development professionals, this guide focuses on MS-275
(also known as Entinostat), a compound used in laboratory research. It is critical to confirm the
identity of the chemical you are working with and consult its specific Safety Data Sheet (SDS)
before handling.

This document provides immediate safety, handling, and disposal information for MS-275, a
potent class | histone deacetylase (HDAC) inhibitor. Given its hazardous properties, strict
adherence to safety protocols is mandatory to minimize risk and ensure a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

MS-275 is a hazardous substance with significant health risks. It is crucial to handle this
compound with the utmost care, utilizing appropriate engineering controls (such as a chemical
fume hood) and personal protective equipment.

Summary of Hazards:
« Toxicity: Toxic if swallowed.[1][2]

o Reproductive Hazard: May damage fertility or an unborn child.[1][2]
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« Irritation: Causes skin and serious eye irritation.[1][2]
e Respiratory Irritation: May cause respiratory irritation.[1][2]

The following table summarizes the required PPE for handling MS-275.

Specifications & Best

Protection Type Required PPE _
Practices
Nitrile or other appropriate
chemically resistant gloves
should be worn. Always
Hand Protection Chemical-resistant gloves inspect gloves for tears or

punctures before use. Change
gloves immediately if they

become contaminated.

Must be worn at all times in the

o laboratory. A face shield should
_ Safety glasses with side o )
Eye/Face Protection ) be used in situations with a
shields or goggles ] ]
higher risk of splashes or

aerosol generation.

A fully buttoned lab coat
should be worn to protect skin
i ] and personal clothing.
Skin and Body Protection Laboratory coat ) ) )
Consider a chemical-resistant
apron for procedures with a

high splash risk.

If work outside of a fume hood
is unavoidable and there is a
risk of inhaling dust or
) ) Not typically required if aerosols, a NIOSH-approved
Respiratory Protection ] ) ] )
handled in a fume hood respirator is necessary. A risk
assessment should be
conducted to determine the

appropriate respirator type.
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to prevent exposure and
maintain the integrity of the compound.

General Handling:

o Engineering Controls: All work with solid MS-275 or solutions containing it should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.

o Aerosol Prevention: Procedures that may generate dust or aerosols should be avoided or
performed with extreme caution within a fume hood.

» Hygiene: Wash hands thoroughly with soap and water after handling MS-275, before breaks,
and at the end of the workday.

Storage:

o Temperature: Store at -20°C for long-term stability.[3]

o Container: Keep the container tightly sealed in a dry and well-ventilated place.

o Designated Area: Store in a designated, clearly labeled area for potent or toxic compounds.

The following diagram outlines the standard workflow for safely handling MS-275 in a research
setting.
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Preparation

Don Appropriate PPE

\

Work in a Certified
Chemical Fume Hood

\

Gather All Necessary
Materials and Equipment

\ 4
Weigh Solid MS-275

\

Dissolve in Appropriate
Solvent (e.g., DMSO)

Experirﬁ 'entation

Handle Solutions with Care
to Avoid Splashes/Aerosols

A

Execute Experimental
Protocol

Cleanup %; Disposal

Decontaminate Work
Surfaces and Equipment

A

Dispose of Waste in
Labeled Hazardous Waste Container

Y
Doff PPE Correctly

\

Wash Hands Thoroughly
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Alert Others
and Assess Situation

Is the Spill Major?

Don Appropriate PPE

Evacuate the Area

and Call EHS/Emergency Services

Contain Spill with
Absorbent Material

l

Collect Contaminated Material
into Hazardous Waste Container

y

Decontaminate the Area

Report Incident to Supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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